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Compound of Interest

Compound Name: 2,6-Dibenzylcyclohexanone

Cat. No.: B15475358

An In-Depth Technical Guide to 2,6-
Dibenzylcyclohexanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2,6-Dibenzylcyclohexanone. Due to the limited availability of published data for
this specific saturated ketone, this document also presents detailed experimental protocols and
biological activity information for the closely related and extensively studied a,B3-unsaturated
analogue, 2,6-Dibenzylidenecyclohexanone, to serve as a valuable reference for researchers.
All quantitative data is summarized in structured tables, and key experimental workflows are
visualized using Graphviz diagrams.

Physical and Chemical Properties of 2,6-
Dibenzylcyclohexanone

While comprehensive experimental data for 2,6-Dibenzylcyclohexanone is not widely
available in the public domain, a summary of its known physical and chemical properties is
presented in Table 1. This information is primarily based on computational predictions and data
from chemical suppliers.
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Table 1: Physical and Chemical Properties of 2,6-Dibenzylcyclohexanone

Property Value Source
Molecular Formula C20H220 LookChem[1]
Molecular Weight 278.39 g/mol LookChem([1]
Density 1.072 g/cm3 LookChem[1]
Boiling Point 420.1 °C at 760 mmHg LookChem([1]
Flash Point 182.3°C LookChem([1]
Vapor Pressure 2.88E-07 mmHg at 25°C LookChem[1]
LogP 4.457 LookChem([1]
Hydrogen Bond Donor Count 0 LookChem[1]
Hydrogen Bond Acceptor

Count 1 LookChem([1]
Rotatable Bond Count 4 LookChem([1]
Exact Mass 278.167065 g/mol LookChem[1]
CAS Number 36040-03-6 LookChem([1]

Synthesis of 2,6-Dibenzylcyclohexanone

A reported synthesis of 2,6-Dibenzylcyclohexanone involves the reaction of cyclohexanone
with benzyl alcohol.[1] The logical workflow for this synthesis is depicted in the following
diagram.
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Logical Workflow for the Synthesis of 2,6-Dibenzylcyclohexanone

Cyclohexanone Benzyl Alcohol Catalyst

Reaction

2,6-Dibenzylcyclohexanone

Click to download full resolution via product page

Caption: Synthesis of 2,6-Dibenzylcyclohexanone.

Experimental Protocols: A Reference from 2,6-
Dibenzylidenecyclohexanone

Detailed experimental protocols for the synthesis and characterization of 2,6-
Dibenzylcyclohexanone are scarce. However, extensive literature exists for its unsaturated
analog, 2,6-Dibenzylidenecyclohexanone. The following protocols for the synthesis and
characterization of this related compound are provided as a methodological reference.

Synthesis of 2,6-Dibenzylidenecyclohexanone via
Claisen-Schmidt Condensation

The most common method for the synthesis of 2,6-Dibenzylidenecyclohexanone is the Claisen-
Schmidt condensation of cyclohexanone with two equivalents of benzaldehyde in the presence
of a base, typically sodium hydroxide.

Experimental Workflow:
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Experimental Workflow for the Synthesis of 2,6-Dibenzylidenecyclohexanone

Reactant Preparation

Cyclohexanone Benzaldehyde (2 eq.) Agueous NaOH
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Mix Cyclohexanone and Benzaldehyde

v

Add to NaOH solution with stirring

;

Stir at room temperature

Work-up and Purification

Precipitate Formation

:

Filter the solid

:

Wash with water and ethanol

:

Dry the product

l

Recrystallize from ethanol

2,6-Dibenzylidenecyclohexanone
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Investigative Pathway for Biological Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["physical and chemical properties of 2,6-
Dibenzylcyclohexanone"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15475358#physical-and-chemical-properties-of-2-6-
dibenzylcyclohexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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